molecular formula C17H16N2O2S2 B5810250 N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide

Cat. No. B5810250
M. Wt: 344.5 g/mol
InChI Key: SDCLFLTWAKZNFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide, also known as EPTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EPTB belongs to the class of thiazole-based compounds that have been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Mechanism of Action

The mechanism of action of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been found to bind to the active site of carbonic anhydrase, thereby inhibiting its activity and leading to a decrease in pH levels. It has also been found to inhibit the activity of various kinases and transcription factors involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been found to exhibit various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the inhibition of cancer cell growth, and the modulation of the immune response. N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has also been found to exhibit anti-inflammatory and antimicrobial activities, which may be attributed to its ability to inhibit specific enzymes and signaling pathways.

Advantages and Limitations for Lab Experiments

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide also has some limitations, including its relatively high cost and limited availability. Moreover, N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide may exhibit different biological activities depending on the cell type and experimental conditions, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide, including the elucidation of its mechanism of action, the identification of its molecular targets, and the optimization of its pharmacological properties. Moreover, N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide may have potential applications in the treatment of various diseases, including cancer, inflammation, and infectious diseases. Therefore, further studies are needed to fully explore the therapeutic potential of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide and its derivatives.
Conclusion:
In conclusion, N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide is a thiazole-based compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been found to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The synthesis of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide is relatively straightforward, and the compound has been extensively studied for its potential applications in various fields. However, further studies are needed to fully elucidate the mechanism of action and therapeutic potential of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide and its derivatives.

Synthesis Methods

The synthesis of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide involves the reaction of 5-ethyl-4-phenyl-2-aminothiazole with benzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine, and the product is obtained in good yield with high purity. The chemical structure of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been confirmed by various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrase, a key enzyme involved in the regulation of pH in the body. N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide has also been found to inhibit the growth of cancer cells and exhibit anti-inflammatory and antimicrobial activities.

properties

IUPAC Name

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N2O2S2/c1-2-15-16(13-9-5-3-6-10-13)18-17(22-15)19-23(20,21)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDCLFLTWAKZNFS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(N=C(S1)NS(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.